Cas no 950094-39-0 (5-(pyrrolidine-1-carbonyl)-1H-pyrrole-3-sulfonyl chloride)

• Product Name: 5-(pyrrolidine-1-carbonyl)-1H-pyrrole-3-sulfonyl chloride
• CAS No: 950094-39-0
• MF: C₉H₁₁ClN₂O₃S
• MW: 262.713239908218
• MDL: MFCD09863284
• CID: 4666949
• Update Time: 2025-05-20

5-(pyrrolidine-1-carbonyl)-1H-pyrrole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidine-1-carbonyl)-1H-pyrrole-3-sulfonyl chloride
• AT16302
• SB62544

• MDL： MFCD09863284
• Inchi： 1S/C9H11ClN2O3S/c10-16(14,15)7-5-8(11-6-7)9(13)12-3-1-2-4-12/h5-6,11H,1-4H2
• InChI Key： OWPFEQZTSUAQTP-UHFFFAOYSA-N
• SMILES： ClS(C1=CNC(=C1)C(N1CCCC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 1
• Topological Polar Surface Area: 78.6

Additional information on 5-(pyrrolidine-1-carbonyl)-1H-pyrrole-3-sulfonyl chloride

Recent Advances in the Application of 5-(pyrrolidine-1-carbonyl)-1H-pyrrole-3-sulfonyl chloride (CAS: 950094-39-0) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 5-(pyrrolidine-1-carbonyl)-1H-pyrrole-3-sulfonyl chloride (CAS: 950094-39-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its pyrrolidine and pyrrole moieties, has emerged as a versatile building block for the synthesis of biologically active molecules. Its unique chemical properties, including reactivity towards nucleophiles and potential for selective modifications, make it a valuable tool in drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the use of 5-(pyrrolidine-1-carbonyl)-1H-pyrrole-3-sulfonyl chloride as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that this compound could be efficiently coupled with various amine-containing scaffolds to yield potent and selective inhibitors targeting specific kinase pathways implicated in cancer and inflammatory diseases. The study reported IC50 values in the nanomolar range for several derivatives, underscoring the potential of this scaffold in therapeutic applications.

Another significant development was reported in ACS Chemical Biology (2024), where 5-(pyrrolidine-1-carbonyl)-1H-pyrrole-3-sulfonyl chloride was employed as a reactive handle for the site-specific modification of proteins. The researchers developed a novel bioconjugation strategy that leveraged the sulfonyl chloride group's reactivity with cysteine residues, enabling the creation of stable protein-drug conjugates with improved pharmacokinetic properties. This approach has opened new avenues for the development of targeted therapies, particularly in the field of antibody-drug conjugates (ADCs).

From a synthetic chemistry perspective, recent advances in the scalable production of 5-(pyrrolidine-1-carbonyl)-1H-pyrrole-3-sulfonyl chloride have been reported in Organic Process Research & Development (2023). The study described an optimized synthetic route that improved yield and purity while reducing environmental impact through greener solvent systems and catalytic methodologies. These process improvements are particularly relevant for industrial-scale applications where cost-effectiveness and sustainability are critical considerations.

In the realm of chemical biology, researchers have utilized 5-(pyrrolidine-1-carbonyl)-1H-pyrrole-3-sulfonyl chloride as a versatile probe for studying protein-ligand interactions. A Nature Chemical Biology publication (2024) detailed its use in the development of activity-based protein profiling (ABPP) reagents, enabling the selective labeling and identification of enzyme active sites in complex biological systems. This application has provided valuable insights into disease mechanisms and potential therapeutic targets.

Looking forward, the unique properties of 5-(pyrrolidine-1-carbonyl)-1H-pyrrole-3-sulfonyl chloride continue to inspire innovative applications across multiple domains of pharmaceutical research. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) development, where its bifunctional nature could facilitate the design of molecules capable of inducing targeted protein degradation. Additionally, its application in the synthesis of covalent inhibitors remains an active area of research, with several candidates currently in preclinical development.